Cas no 111031-08-4 (5-Hydroxy-clethodiM Sulfoxide)
5-Hydroxy-clethodiM Sulfoxide structure
Product Name:5-Hydroxy-clethodiM Sulfoxide
CAS No:111031-08-4
MF:C17H26ClNO5S
MW:391.910043239594
CID:1058660
Update Time:2023-11-19
5-Hydroxy-clethodiM Sulfoxide Chemical and Physical Properties
Names and Identifiers
-
- 5-Hydroxy-clethodim Sulfoxide
- 5-Hydroxy-clethodim Sulfoxide Discontinued
- 5-Hydroxy-clethodim Sulfoxide Discontinued
- CID 137196056
- 2-Cyclohexen-1-one, 2-[1-[[(3-chloro-2-propen-1-yl)oxy]imino]propyl]-5-[2-(ethylsulfinyl)propyl]-3,5-dihydroxy-
- Fruquintinib Impurity 10
- 5-Hydroxy-clethodiM Sulfoxide
-
- Inchi: 1S/C17H26ClNO5S/c1-4-13(19-24-8-6-7-18)16-14(20)10-17(22,11-15(16)21)9-12(3)25(23)5-2/h6-7,12,20,22H,4-5,8-11H2,1-3H3/b7-6+,19-13-
- InChI Key: HCOUNBHCRODVOL-IWQANLMDSA-N
- SMILES: Cl/C=C/CO/N=C(/CC)\C1C(CC(CC=1O)(CC(C)S(CC)=O)O)=O
Computed Properties
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 25
- Rotatable Bond Count: 9
- Complexity: 602
- Topological Polar Surface Area: 115
Experimental Properties
- Density: 1.29±0.1 g/cm3(Predicted)
- Boiling Point: 581.4±60.0 °C(Predicted)
- pka: 3.55±0.42(Predicted)
5-Hydroxy-clethodiM Sulfoxide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| A2B Chem LLC | AE22185-2.5mg |
5-Hydroxy-clethodiM Sulfoxide |
111031-08-4 | > 95% | 2.5mg |
$3798.00 | 2024-04-20 | |
| A2B Chem LLC | AE22185-10mg |
5-Hydroxy-clethodiM Sulfoxide |
111031-08-4 | > 95% | 10mg |
$6298.00 | 2024-04-20 |
5-Hydroxy-clethodiM Sulfoxide Related Literature
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Somenath Panda,Kaushik Kundu,Anusha Basaiahgari,Sanjib Senapati,Ramesh L. Gardas New J. Chem., 2018,42, 7105-7118
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S. Amaresh,K. Karthikeyan,K. J. Kim,Y. S. Lee RSC Adv., 2014,4, 23107-23115
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Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
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Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
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Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
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